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Compound of Interest

Compound Name: 4,5-Difluoro-2-nitroaniline

Cat. No.: B1295537 Get Quote

Technical Guide: Safety and Handling of 4,5-
Difluoro-2-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and experimental context for 4,5-Difluoro-2-nitroaniline (CAS No: 78056-39-0).

The information is intended to support safe laboratory practices and risk assessment in

research and development settings.

Chemical and Physical Properties
4,5-Difluoro-2-nitroaniline is a solid organic compound with the molecular formula

C₆H₄F₂N₂O₂.[1][2][3] It is characterized as an orange to brown powder or crystal.[2] This

compound is a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals.[3]
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Property Value Reference

Molecular Formula C₆H₄F₂N₂O₂ [1][2][3]

Molecular Weight 174.11 g/mol [1][2][3]

Appearance
Orange to brown

powder/crystal
[2]

Melting Point 106 - 110 °C [2]

Assay ≥ 98% (GC) [2]

Solubility Sparingly soluble in water [4]

Storage Temperature
Room temperature, under an

inert atmosphere
[1][2]

Hazard Identification and Classification
4,5-Difluoro-2-nitroaniline is classified as a hazardous substance. The primary hazards are

related to acute toxicity, skin and eye irritation, and respiratory irritation.[1]

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Experimental Protocols for Safety Assessment
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The hazard classifications are typically determined through standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD). While specific experimental reports for 4,5-Difluoro-2-nitroaniline are

not publicly available, the following methodologies are representative of the studies conducted.

Acute Oral, Dermal, and Inhalation Toxicity (OECD Guidelines 401, 402, 403/420/423):

These studies involve the administration of the substance to laboratory animals (typically rats

or rabbits) via the specified route of exposure. For oral and dermal toxicity, a single dose is

administered, while inhalation toxicity involves exposure to an atmosphere containing the

substance for a defined period. The animals are observed for signs of toxicity and mortality

over a set period, and the LD50 (lethal dose for 50% of the test population) or LC50 (lethal

concentration for 50% of the test population) is determined.

Skin Irritation/Corrosion (OECD Guideline 404): A small amount of the substance is applied

to the shaved skin of a test animal (usually a rabbit). The application site is observed for

signs of erythema (redness) and edema (swelling) at specified intervals. The severity of the

skin reaction is scored to determine the irritation potential.

Eye Irritation/Corrosion (OECD Guideline 405): A small amount of the substance is instilled

into the conjunctival sac of one eye of a test animal (typically a rabbit). The eye is then

examined for lesions of the cornea, iris, and conjunctiva at specific time points. The severity

and reversibility of the ocular lesions are assessed to classify the substance's eye irritation

potential.

Safe Handling and Emergency Procedures
Proper handling of 4,5-Difluoro-2-nitroaniline is crucial to minimize exposure and ensure

laboratory safety. The following diagram illustrates a logical workflow for handling this chemical.
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Acquisition & Storage

Handling & Use

Emergency Response

Waste & Disposal

Procure from Supplier Receive & Inspect
Verify SDS

Store in a cool, dry, well-ventilated area under inert atmosphere

Wear appropriate PPE:
- Nitrile gloves

- Safety goggles/face shield
- Lab coat

- N95 dust mask

Handle in a chemical fume hood
Weigh solid carefully to avoid dust

Spill

Use in reaction

Exposure

Fire

Collect waste in a labeled, sealed container Dispose of as hazardous waste according to regulations

Click to download full resolution via product page

Caption: Safe handling workflow for 4,5-Difluoro-2-nitroaniline.

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[1]

If on Skin: Wash with plenty of soap and water.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1]

Hazard Relationships
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The hazards associated with 4,5-Difluoro-2-nitroaniline can be categorized into health and

physical hazards, each with specific target effects.

4,5-Difluoro-2-nitroaniline Hazards

Health Hazards

Acute Toxicity
(Oral, Dermal, Inhalation) Irritation

Physical Hazards

Combustible_Solid

Combustible Solid

Skin Irritation Serious Eye Irritation Respiratory Irritation

Click to download full resolution via product page

Caption: Logical relationships of hazards for 4,5-Difluoro-2-nitroaniline.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 4,5-
Difluoro-2-nitroaniline.

Protection Type Specification

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection
Use a dust mask type N95 (US) or type P1 (EN

143) respirator.
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Stability and Reactivity
4,5-Difluoro-2-nitroaniline is stable under recommended storage conditions.[1] However, it

should be kept away from strong oxidizing agents and strong bases. Thermal decomposition

can lead to the release of irritating gases and vapors, including nitrogen oxides, carbon oxides,

and hydrogen fluoride.[5]

This guide is intended as a summary of available safety information and does not replace a

thorough review of the full Safety Data Sheet (SDS) and a comprehensive risk assessment for

any specific laboratory procedure. Always consult the most up-to-date SDS from your supplier

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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